Cas no 5466-06-8 (Ethyl 3-mercaptopropionate)

• Product Name: Ethyl 3-mercaptopropionate
• CAS No: 5466-06-8
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• MDL: MFCD00004896
• CID: 45925
• PubChem ID: 21625
• Update Time: 2025-04-18

Ethyl 3-mercaptopropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-mercaptopropionate
• 3-Mercaptopropionic Acid Ethyl Ester
• Ethyl 3-Mercaptopropanoate
• ethyl 3-sulfanylpropanoate
• Propanoic acid, 3-mercapto-, ethyl ester
• 3-Mercaptopropanoic acid ethyl ester
• Ethyl beta-mercaptopropionate
• Propionic acid, 3-mercapto-, ethyl ester
• Ethyl 3-mercaptopropanoic acid
• 22GQZ8P70D
• Ethyl .beta.-mercaptopropionate
• 3-Mercaptopropionicacidethylester
• CJQWLNNCQIHKHP-UHFFFAOYSA-N
• Propanoic acid,3-mercapto-, ethyl ester
• Ethyl 3-thiopropio

• MDL： MFCD00004896
• Inchi： 1S/C5H10O2S/c1-2-7-5(6)3-4-8/h8H,2-4H2,1H3
• InChI Key： CJQWLNNCQIHKHP-UHFFFAOYSA-N
• SMILES： CCOC(CCS)=O

Computed Properties

• Exact Mass: 134.04000
• Monoisotopic Mass: 134.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27.3

Experimental Properties

• Color/Form: Clear liquid
• Density: 1.059 g/mL at 20 °C(lit.)
• Boiling Point: 75-76 °C/10 mmHg(lit.)
• Flash Point: 72°C
• Refractive Index: n20/D 1.457(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• PSA: 65.10000
• LogP: 0.86940
• FEMA: 3677
• Solubility: Not determined

Ethyl 3-mercaptopropionate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether